Cas no 104612-21-7 (Quinoline, 3-chloro-7-(trifluoromethyl)-)

Quinoline, 3-chloro-7-(trifluoromethyl)- structure
104612-21-7 structure
Product Name:Quinoline, 3-chloro-7-(trifluoromethyl)-
CAS No:104612-21-7
MF:C10H5ClF3N
MW:231.601611852646
CID:1144205
PubChem ID:21271493
Update Time:2025-04-20

Quinoline, 3-chloro-7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 3-chloro-7-(trifluoromethyl)-
    • SCHEMBL10568099
    • 104612-21-7
    • VOKWMYLAZJLQCN-UHFFFAOYSA-N
    • 3-Chloro-7-(trifluoromethyl)quinoline
    • Inchi: 1S/C10H5ClF3N/c11-8-3-6-1-2-7(10(12,13)14)4-9(6)15-5-8/h1-5H
    • InChI Key: VOKWMYLAZJLQCN-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C2C=C(C(F)(F)F)C=CC2=C1

Computed Properties

  • Exact Mass: 231.0062613g/mol
  • Monoisotopic Mass: 231.0062613g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 12.9Ų
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